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Executive Summary

Toldimfos, identified by CAS number 575-75-7, is an aromatic organophosphorus compound
primarily used in veterinary medicine as a metabolic stimulant and phosphorus source.[1][2]
While its use in humans has been discontinued, it remains a key therapeutic agent for treating
and preventing metabolic disorders, nutritional deficiencies, and conditions related to calcium,
magnesium, and phosphorus imbalances in a range of animals, including cattle, horses, pigs,
sheep, and dogs.[3] This document provides a comprehensive overview of the existing
scientific literature on Toldimfos, focusing on its mechanism of action, pharmacokinetic and
pharmacodynamic properties, and key experimental methodologies. Quantitative data has
been consolidated into tables for clarity, and critical workflows and pathways are visualized
using diagrams.

Compound Profile

Toldimfos sodium is the sodium salt of (4-Dimethylamino-o-tolyl)phosphonous acid.[2] It is a
white, water-soluble solid, a property that facilitates its formulation into aqueous solutions for
injection.[4][5]
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Identifier Value Reference

CAS Number 575-75-7

) Sodium (4-(dimethylamino)-2-
Chemical Name )
methylphenyl)phosphinate

Molecular Formula CoH12NNaO2P [4]

Molecular Weight 221.17 g/mol

p-dimethylamino-o-
Synonyms toluenephosphonous acid [2]

sodium salt, Tonofosfan

Appearance White to off-white powder

Solubility Soluble in water [5]

Mechanism of Action

The precise mechanism of action for Toldimfos has not been fully elucidated, and the literature
suggests its effects are more complex than simple phosphorus substitution.[6] The
predominant theory is that Toldimfos acts as a metabolic stimulant.[6][7] As an aromatic
phosphorus compound, it is oxidized in the body to phosphate, which is fundamentally
important for numerous vital processes, including cellular energy transfer (ATP), bone
formation, and nucleic acid synthesis.[7][8][9]

However, conflicting or alternative mechanisms have been proposed. One source suggests
Toldimfos sodium functions as a phosphodiesterase type 4 (PDE4) inhibitor, which would
increase intracellular cyclic adenosine monophosphate (CAMP) levels, leading to effects like
bronchodilation and reduced inflammation.[10] Another line of research points towards
immunomodulatory and antioxidant properties, possibly through the enhancement of
macrophage function and modulation of cytokine production.[8]
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Conflicting Theories on Toldimfos's Mechanism of Action
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Caption: Dueling proposed mechanisms of action for Toldimfos.
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Proposed Metabolic Stimulation Pathway
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Caption: Hypothetical pathway of Toldimfos as a metabolic stimulant.

Pharmacokinetics

Toldimfos is characterized by rapid absorption and elimination.[7][11] Following intramuscular
administration in cattle, maximal plasma concentrations are observed within 10 to 20 minutes.
[6][8][12] The pharmacokinetic profile corresponds to a one-compartment distribution model.[6]
[12] Elimination occurs primarily via the urinary pathway, with the majority of the dose excreted
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within hours as the unchanged parent compound.[6][7][12] Importantly, repeated dosing does
not lead to bioaccumulation.[6][7]

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_148570.PDF
https://globalresearchonline.net/journalcontents/v39-2/28.pdf
https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_148570.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b206624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Parameter Species Dose Route Value Reference
T-max (Peak
Concentratio Cattle 10 mg/kg IM 10 - 20 min [6][12]
n Time)
T-max (Peak
Concentratio Bovine (adult) 20 mg/kg IM 10 min [6]
n Time)
Peak
. . 52 -61 ug
Concentratio Bovine (adult) 20 mg/kg IM [6]
eg/mL
n (C-max)
Serum Half-
] Calves 10 mg/kg IM 1.07 hours [6][81112]
life (t¥2)
Serum Half- )
) Dairy Cows 10 mg/kg IM 1.15 hours [61181[12]
life (t%2)
Serum Half- ) 0.7 -0.95
] Bovine (adult) 20 mg/kg IM [6]
life (t¥%) hours
Mean
Residence Calves 10 mg/kg IM 3.6 hours [6][12]
Time (MRT)
Mean
Residence Dairy Cows 10 mg/kg IM 3.1 hours [6][12]
Time (MRT)
Mean
11-1.4
Residence Bovine (adult) 20 mg/kg IM [6]
_ hours
Time (MRT)
Volume of
o _ 0.27-0.34
Distribution Bovine (adult) 20 mg/kg IM Lk [6]
) °
Total 0.2-0.27
Bovine (adult) 20 mg/kg IM [6]
Clearance L/hour
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Urinary N ~90% in 4

i Dogs Not specified v [7]
Excretion hours
Urinary - ~90% in 8

, Dogs Not specified IM [7]
Excretion hours
Urinary Major fraction

i Cattle 10 mg/kg IM ) [6][12]
Excretion in 6 hours

Pharmacodynamics and Clinical Efficacy

Specific pharmacodynamic data is limited.[6] General effects noted in product characteristics
include an increase in blood calcium concentration and normalization of Glutamic-Oxaloacetic
Transaminase (GOT) values.[7]

A clinical study on buffaloes with post-parturient hemoglobinuria provided comparative efficacy
data. In this study, Toldimfos sodium was found to be more effective at improving key
biochemical markers compared to sodium acid phosphate.[13]

Effect of Toldimfos

Parameter ] Comparison Reference
Sodium
Significant Better than sodium
Serum Phosphorus ) [13]
Improvement acid phosphate
Serum Calcium Improvement - [13]
o o Better than sodium
AST & ALT Activity Significant Decrease ) [13]
acid phosphate
Glutathione Significant Better than sodium [13]
Peroxidase Improvement acid phosphate
Significant Better than sodium
Glucose-6-Phosphate ) [13]
Improvement acid phosphate

Toxicology
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Acute toxicity studies in mice have produced conflicting results, indicating a wide range in the
lethal dose depending on the study and the route of administration.[6]

Species Route LDso (Study 1) LDso (Study 2) Reference
Subcutaneous
Mouse 164 mg/kg bw 8000 mg/kg bw [6]
(8C)
Intramuscular
Mouse 132 mg/kg bw - [6]
(IM)
Mouse Intravenous (1V) 4000 mg/kg bw 6000 mg/kg bw [6]

Key Experimental Protocols & Methodologies

While complete, step-by-step protocols are proprietary to the cited studies, key parameters and
workflows for the synthesis and analysis of Toldimfos can be extracted from the literature.

Synthesis

Toldimfos sodium can be synthesized via several routes. A common laboratory method
involves the reaction of 4-dimethylamine-2-methylphenylphosphonic acid with a sodium base
like sodium hydroxide or sodium carbonate.[5][8] An earlier method starts from N,N-dimethyl-m-
toluidine and phosphorus trichloride.[2][8] Purification is typically achieved via crystallization

from a water-ethanol mixture.[8]
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General Synthesis and Purification Workflow

Reactants
(e.g., 4-dimethylamine-2-methylphenylphosphonic acid

+ Sodium Hydroxide)

Synthesis

Reaction under
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(e.g., 80-90°C)

Crude Toldimfos

Sodium Product

Purification

Purification Step:
Crystallization
(e.g., Water-Ethanol Mixture at 4°C)

l

Optional: Activated
Charcoal Filtration

Purified Toldimfos Sodium

(>98.5% Purity)
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Caption: Workflow for the synthesis and purification of Toldimfos sodium.
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Analytical Detection in Biological Matrices

Validated methods for the detection of Toldimfos residues in animal products like milk and
muscle tissue have been developed, primarily using Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS).

Method: LC-MS/MS for Toldimfos in Porcine Muscle and Bovine Milk[14][15][16]

Sample Extraction: The drug is extracted from the matrix using 10 mM ammonium formate in
acetonitrile.

 Purification (Lipid Removal): The extract is purified using n-hexane. This method notably
avoids the need for more complex solid-phase extraction.[14][15]

o Chromatographic Separation: A Luna C18 column is used for separation.

e Mobile Phase: A mixture of 10 mM ammonium formate in ultrapure water (A) and acetonitrile

(B).
 Limit of Quantification (LOQ): 0.005 mg/kg.

« Recovery: 75.58% - 89.74%.
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LC-MS/MS Analytical Workflow for Toldimfos in Tissue
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MS/MS Detection
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Quantification
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Caption: Experimental workflow for detecting Toldimfos in biological samples.

Method: UV Spectrophotometry for Residual Determination[12][17]

o Purpose: Validated for cleaning validation in manufacturing.
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e Wavelength (Amax): 270 nm.
e Diluent: HPLC grade water.

e Instrumentation: Shimadzu UV Spectrophotometer-2600.

Conclusion

Toldimfos (CAS 575-75-7) is a well-established veterinary pharmaceutical with a primary role
as a metabolic stimulant through its participation in phosphorus metabolism. Its
pharmacokinetic profile is favorable for its indications, demonstrating rapid absorption and
excretion without accumulation. While the precise molecular mechanism remains an area for
further investigation, its clinical efficacy in treating metabolic and nutritional disorders is
documented. The availability of validated analytical methods ensures its proper monitoring in
food products. This guide consolidates the current scientific knowledge to support further
research and development activities related to this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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